Cas no 2665-57-8 (Ibogamine-18-carboxylicacid, 13-methoxy-14-[(3a)-17-methoxy-17-oxovobasan-3-yl]-, methyl ester)

• Product Name: Ibogamine-18-carboxylicacid, 13-methoxy-14-[(3a)-17-methoxy-17-oxovobasan-3-yl]-, methyl ester
• CAS No: 2665-57-8
• MF: C₄₃H₅₂N₄O₅
• MW: 704.89679145813
• CID: 259650
• PubChem ID: 5477056
• Update Time: 2025-04-19

Ibogamine-18-carboxylicacid, 13-methoxy-14-[(3a)-17-methoxy-17-oxovobasan-3-yl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Ibogamine-18-carboxylicacid, 13-methoxy-14-[(3a)-17-methoxy-17-oxovobasan-3-yl]-, methyl ester
• 13-Methoxy-14-[(3R)-17-methoxy-17-oxovobasan-3α-yl]ibogamine-18-carboxylic acid methyl ester
• conodurine
• 13-Methoxy-14-((3R,16S)-16-methoxycarbonyl-17-nor-vobasan-3-yl)-ibogamin-18-carbonsaeure-methylester
• 13-methoxy-14-((3R,16S)-16-methoxycarbonyl-17-nor-vobasan-3-yl)-ibogamine-18-carboxylic acid methyl ester
• 13-methoxy-14-(16-methoxycarbonyl-17-nor-vobasan-3-yl)-ibogamine-18-carboxylic acid methyl ester
• B640928K229
• CONODURINE B640243K102
• Methyl 3-(13-methoxy-18-(methoxycarbonyl)ibogamin-14-yl)vobasan-17-oate
• NSC289066
• NSC628058
• DTXSID50420416
• 13-Methoxy-14-[(3R)-17-methoxy-17-oxovobasan-3
• methyl 17-ethyl-5-[(15Z)-15-ethylidene-18-methoxycarbonyl-17-methyl-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraen-12-yl]-6-methoxy-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4(9),5,7-tetraene-1-carboxylate
• 2665-57-8
• 13-Methoxy-14-[(3R)-17-methoxy-17-oxovobasan-3alpha-yl]ibogamine-18-carboxylic acid methyl ester
• A-yl]ibogamine-18-carboxylic acid methyl ester
• AKOS040761523
• methyl 17-ethyl-5-[(15Z)-15-ethylidene-18-methoxycarbonyl-17-methyl-10, 17-diazatetracyclo[12.3.1.03, 11.04, 9]octadeca-3(11), 4, 6, 8-tetraen-12-yl]-6-methoxy-3, 13-diazapentacyclo[13.3.1.02, 10.04, 9.013, 18]nonadeca-2(10), 4(9), 5, 7-tetraene-1-carboxylate
• Q15410924
• DA-72329

• Inchi： 1S/C43H52N4O5/c1-7-24-17-23-20-43(42(49)52-6)39-28(15-16-47(21-23)40(24)43)27-13-14-34(50-4)36(38(27)45-39)31-18-29-25(8-2)22-46(3)33(35(29)41(48)51-5)19-30-26-11-9-10-12-32(26)44-37(30)31/h8-14,23-24,29,31,33,35,40,44-45H,7,15-22H2,1-6H3/b25-8+
• InChI Key： QJHYXWBJZHUJGS-ZNLRHDTNSA-N
• SMILES： O(C)C(C12C3=C(C4C=CC(=C(C5C6=C(C7C=CC=CC=7N6)CC6C(C(=O)OC)C(/C(=C/C)/CN6C)C5)C=4N3)OC)CCN3CC(CC(CC)C31)C2)=O

Computed Properties

• Exact Mass: 704.39377077g/mol
• Monoisotopic Mass: 704.39377077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 52
• Rotatable Bond Count: 7
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• Color/Form: Powder

Ibogamine-18-carboxylicacid, 13-methoxy-14-[(3a)-17-methoxy-17-oxovobasan-3-yl]-, methyl ester Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids Ibogan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ibogan-type alkaloids